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Introduction

Methyltriethylammonium carbonate, also known as triethylmethylammonium methyl
carbonate, is an ionic liquid with the chemical formula CoH21NOs.[1][2] As a member of the
guaternary ammonium salt family, it possesses a unique combination of properties that makes
it a compound of interest for various academic and industrial applications. Its structure,
featuring a triethylmethylammonium cation and a methyl carbonate anion, positions it as a
potential candidate for roles in catalysis, specialty synthesis, and materials science.[1] This
guide provides a comprehensive overview of its physicochemical properties, synthesis, stability,
and experimental characterization protocols.

This compound is typically supplied as a solution, often around 50% concentration in a
methanol and water mixture.[1][3] It is classified as a dangerous good for transport,
necessitating careful handling and storage procedures.[1][4]

Physicochemical Properties

The known physicochemical properties of methyltriethylammonium carbonate are
summarized in the table below. A significant portion of the data is derived from its commercially
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available solution form or computed from its chemical structure.

Property Value Source(s)
CAS Number 113840-08-7 [2][3][4]
Molecular Formula CoH21NOs3 [1][2][4]
Molecular Weight 191.27 g/mol [21[3114]
methyl
IUPAC Name carbonate;triethyl(methyl)azani  [2]
um
Typically available as a
Appearance ) [11[3]
solution
Not available (N/A); likely
Melting Point susceptible to thermal [1]
degradation
Not available (N/A); likely
Boiling Point susceptible to thermal [1]
degradation
Typically dissolved in
Solubility ypicaly [1]

methanol-water mixtures

Refractive Index

n20/D 1.407 (~50% in

methanol: water 2:3)

[3]

Stability

Stable under normal
conditions; sensitive to thermal
degradation.[1][5]

Synthesis and Purification

The synthesis of methyltriethylammonium carbonate is generally achieved through a

guaternization reaction. This process involves the reaction of triethylamine with a suitable

methyl carbonate derivative under controlled conditions.[1] A common synthetic strategy

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Triethylmethylammonium-methyl-carbonate
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/triethylmethylammonium-methyl-carbonate-solution-50-in-methanol-water-23-ti-0140.aspx
https://www.scbt.com/p/triethylmethylammonium-methyl-carbonate-solution-113840-08-7
https://www.benchchem.com/product/b050297
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylmethylammonium-methyl-carbonate
https://www.scbt.com/p/triethylmethylammonium-methyl-carbonate-solution-113840-08-7
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylmethylammonium-methyl-carbonate
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/triethylmethylammonium-methyl-carbonate-solution-50-in-methanol-water-23-ti-0140.aspx
https://www.scbt.com/p/triethylmethylammonium-methyl-carbonate-solution-113840-08-7
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylmethylammonium-methyl-carbonate
https://www.benchchem.com/product/b050297
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/triethylmethylammonium-methyl-carbonate-solution-50-in-methanol-water-23-ti-0140.aspx
https://www.benchchem.com/product/b050297
https://www.benchchem.com/product/b050297
https://www.benchchem.com/product/b050297
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/triethylmethylammonium-methyl-carbonate-solution-50-in-methanol-water-23-ti-0140.aspx
https://www.benchchem.com/product/b050297
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25166A.pdf
https://www.benchchem.com/product/b8594406?utm_src=pdf-body
https://www.benchchem.com/product/b050297
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8594406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

includes the alkylation of the tertiary amine precursor with dimethyl carbonate, followed by an
ion exchange or metathesis step to yield the final product.[1]

Triethylamine
Ion Exchange/

| T . ; .
> L . Metathesis | Methyltriethylammonium
Quaternization Reaction > e

Dimethyl Carbonate

Click to download full resolution via product page

Figure 1: General synthesis pathway for methyltriethylammonium carbonate.

Purity verification of the synthesized compound is crucial and is typically performed using
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the chemical
structure and High-Performance Liquid Chromatography (HPLC) to identify and quantify any
impurities.[1]

Spectral Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific spectral data for methyltriethylammonium carbonate is not widely published,
the expected *H and 13C NMR spectra can be inferred from its structure.

e 1H NMR: The spectrum would show characteristic signals for the ethyl groups (a quartet for
the -CHz- protons and a triplet for the -CHs protons) and a singlet for the N-methyl group.
The methyl group of the carbonate anion would also produce a singlet.

e 13C NMR: The spectrum would display distinct signals for the different carbon atoms in the
triethylmethylammonium cation and a signal for the methyl carbon of the carbonate anion.
The purity of the ionic liquid can be assessed by the absence of signals from residual
starting materials or solvents.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b050297
https://www.benchchem.com/product/b8594406?utm_src=pdf-body-img
https://www.benchchem.com/product/b8594406?utm_src=pdf-body
https://www.benchchem.com/product/b050297
https://www.benchchem.com/product/b8594406?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11090035/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8594406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The FTIR spectrum of methyltriethylammonium carbonate would be characterized by
absorption bands corresponding to its functional groups. Key expected peaks include:

e C-H stretching: Vibrations from the methyl and ethyl groups on the cation, typically in the
2800-3000 cm~1 region.[7]

e C=0 stretching: A strong absorption band from the carbonate anion, typically observed in the
range of 1650-1750 cm~1. The exact position can distinguish between linear and cyclic
carbonates.[8]

e C-O stretching: Bands associated with the C-O bonds of the carbonate group.

e C-N stretching: Vibrations from the quaternary ammonium cation.[7]

Stability and Storage

Methyltriethylammonium carbonate exhibits moderate stability. It is stable under normal
ambient conditions but is sensitive to heat.[5] Studies on related quaternary ammonium methyl
carbonates indicate thermal stability up to approximately 170-180 °C, above which
decomposition occurs via decarboxylation and dealkylation.[9][10]

In the presence of water, the methyl carbonate anion can be converted to bicarbonate, which
may alter the compound's properties and stability.[9][10] The bicarbonate salts tend to be less
thermally stable, decomposing around 140 °C.[9]

Storage Recommendations: To ensure its integrity, methyltriethylammonium carbonate
should be stored in a tightly closed container in a dry, well-ventilated place, preferably under an
inert atmosphere to prevent degradation.[1]

Experimental Protocols

Detailed methodologies are essential for the accurate characterization of
methyltriethylammonium carbonate.
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Figure 2: General experimental workflow for physicochemical characterization.

Purity and Structural Confirmation

e Objective: To confirm the chemical structure and assess the purity of the sample.
e Methodology (NMR):

o Dissolve a small amount of the dried ionic liquid in a suitable deuterated solvent (e.g., D20
or de-DMSO).[6]

o Acquire *H and 3C NMR spectra using a high-resolution NMR spectrometer.

o Integrate the proton signals to determine relative proton ratios and compare chemical
shifts to expected values.
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o Analyze the 13C spectrum to confirm the presence of all unique carbon atoms. Purity is
indicated by the absence of extraneous peaks.[6]

Thermal Stability Analysis

o Objective: To determine the decomposition temperature and thermal behavior.

e Methodology (Thermogravimetric Analysis - TGA):

o

Place a small, accurately weighed sample (5-10 mg) into a TGA crucible.

[¢]

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10
°C/min).

[¢]

Record the mass of the sample as a function of temperature.

The onset temperature of mass loss indicates the beginning of thermal decomposition.[11]

[e]

Density and Viscosity Measurement

o Objective: To determine the density and viscosity of the ionic liquid solution.

» Methodology:
o Use a calibrated instrument such as an Anton Paar Stabinger Viscometer.[12]
o Equilibrate the sample to the desired temperature (e.g., 20 °C).

o Perform triplicate measurements to ensure accuracy and report the average values.[12]

Water Content Determination

» Objective: To quantify the amount of water present in the sample, as it can significantly affect
physicochemical properties.

» Methodology (Karl Fischer Titration):

o Use a Karl Fischer titrator.
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o Inject a known amount of the ionic liquid into the titration cell.

o The titrator automatically determines the water content by reacting it with the Karl Fischer
reagent.

o Perform the measurement in triplicate for reproducibility.[11][12]

Applications and Research Interest

While specific applications for methyltriethylammonium carbonate are still emerging, its
properties as an ionic liquid suggest potential in several areas.

o Catalysis: Like other quaternary ammonium salts, it could function as a phase-transfer
catalyst (PTC), facilitating reactions between reactants in immiscible phases. Additionally,
related compounds like tetramethylammonium methyl carbonate have been used as metal-
free catalysts for transesterification reactions.[1] The catalytic cycle would likely involve the
in-situ generation of a reactive alkoxide from the methyl carbonate anion.[1]
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Figure 3: Proposed catalytic cycle for a transesterification reaction.
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e CO2 Capture: Amine-based compounds and ionic liquids are studied for their potential in
carbon dioxide capture. The carbonate anion itself suggests a possible interaction with COx.

[1]

o Drug Development: Carbonates, particularly calcium carbonate, have been investigated as
drug delivery carriers due to their biocompatibility and pH-sensitive properties.[13][14][15]
While not a direct analogue, the carbonate functionality in this ionic liquid could inspire novel
formulation strategies.

Safety and Handling

Methyltriethylammonium carbonate is classified as a dangerous good for transportation.[1]
Standard laboratory safety protocols should be followed when handling this compound.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses or
goggles, and a lab coat.[5]

* In case of contact:
o Skin: Rinse the affected area gently with soap and water for 15-20 minutes.[5]
o Eyes: Flush with water for 15-20 minutes and seek medical attention if irritation persists.[5]
¢ Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[5]
 Ingestion: Rinse mouth with water. Do not induce vomiting.[5]
e Incompatible Materials: Avoid strong acids, strong bases, and oxidizing agents.[5]

e Hazardous Decomposition Products: Upon decomposition, it may release carbon oxides and
nitrogen oxides (NOx).[5]

Conclusion

Methyltriethylammonium carbonate is an ionic liquid with a developing profile. While
comprehensive experimental data on the pure compound is limited, its known properties as a
solution, combined with data from related quaternary ammonium carbonates, provide a solid
foundation for its exploration. Its potential as a catalyst and in other specialty chemical
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applications warrants further investigation. The experimental protocols outlined in this guide
provide a framework for researchers to systematically characterize this and similar ionic liquids,
paving the way for their effective utilization in scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Methyltriethylammonium Carbonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8594406#physicochemical-properties-
of-methyltriethylammonium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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